Cas no 160032-27-9 (Benzonitrile, 4-[(3-thienylthio)methyl]-)

• Product Name: Benzonitrile, 4-[(3-thienylthio)methyl]-
• CAS No: 160032-27-9
• MF: C₁₂H₉NS₂
• MW: 231.33656001091
• CID: 1339362
• Update Time: 2024-08-17

Benzonitrile, 4-[(3-thienylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(3-thienylthio)methyl]-

• Inchi： 1S/C12H9NS2/c13-7-10-1-3-11(4-2-10)8-15-12-5-6-14-9-12/h1-6,9H,8H2
• InChI Key： SZWYPTCDMVMVQL-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(CSC2C=CSC=2)C=C1

Computed Properties

• Exact Mass: 231.01777

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 399.6±32.0 °C(Predicted)
• PSA: 23.79